![molecular formula C6H2ClF2NO2 B1592152 1-Chloro-2,4-difluoro-3-nitrobenzene CAS No. 1151767-58-6](/img/structure/B1592152.png)
1-Chloro-2,4-difluoro-3-nitrobenzene
Overview
Description
1-Chloro-2,4-difluoro-5-nitrobenzene is a chemical compound synthesized from diethyl malonate and chlorine . It is used in the synthesis of other organic compounds, such as 2,4-dichloro-5 nitrobenzene, which is used to produce dyes . It was also used in the preparation of series of benzonorbornadienes and difluoroarenes .
Synthesis Analysis
The synthesis of similar halogenated nitrobenzene derivatives often involves nucleophilic substitution reactions, nitration, and halogenation steps. For instance, the synthesis of related compounds has been achieved through the fluorination of disulfides and perfluoroalkylation.
Molecular Structure Analysis
The molecular structure of halogenated nitrobenzenes can be studied using techniques such as gas-phase electron diffraction and X-ray crystallography. These methods have revealed that the benzene ring in these molecules deviates slightly from perfect symmetry due to the presence of substituents, which can influence the bond angles and lengths within the molecule.
Chemical Reactions Analysis
Compounds like 1-Chloro-2,4-difluoro-5-nitrobenzene are reactive towards nucleophilic substitution due to the activation of the halogen substituent by the electron-withdrawing nitro group. This reactivity is further enhanced by the presence of fluorine atoms, which are strong electron-withdrawing groups.
Physical And Chemical Properties Analysis
1-Chloro-2,4-difluoro-3-nitrobenzene has a molecular weight of 193.54, a density of 1.6±0.1 g/cm3, and a boiling point of 247.6±35.0 °C at 760 mmHg . It is a liquid with a yellow color .
Scientific Research Applications
Chemical Synthesis
1-Chloro-2,4-difluoro-3-nitrobenzene can be used as a starting material or intermediate in the synthesis of other chemical compounds . Its unique structure and reactivity make it useful in a variety of chemical reactions.
Preparation of Xanthones and Acridones
This compound has been used in the preparation of xanthones and acridones . These are classes of chemical compounds that have a wide range of applications, including in pharmaceuticals and dyes.
Thermochemical Studies
The compound has been the subject of experimental and computational thermochemical studies . Understanding the thermochemical properties of a compound is crucial for predicting its behavior under different conditions, such as in chemical reactions or in various industrial processes.
Pharmaceutical Research
As mentioned earlier, this compound can be used to synthesize xanthones and acridones , which are used in various pharmaceutical applications. Therefore, it could play a role in the development of new drugs.
Safety and Hazard Research
Understanding the safety and hazards associated with a compound is crucial. This compound has associated hazard statements H302, H315, H319, H335 and precautionary statements P271, P261, P280 , which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Research into these hazards can help develop safer handling and disposal methods.
Mechanism of Action
Target of Action
It’s known that nitrobenzene derivatives often interact with various enzymes and proteins within the cell .
Mode of Action
Nitrobenzene derivatives are generally known to undergo electrophilic aromatic substitution reactions . In such reactions, an electrophile replaces a hydrogen atom in the aromatic system. This could potentially alter the function of target molecules in the cell .
Biochemical Pathways
It’s known that nitrobenzene derivatives can participate in various chemical reactions, potentially affecting multiple biochemical pathways .
Result of Action
The introduction of nitro groups into organic molecules can significantly alter their reactivity, potentially leading to various cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Chloro-2,4-difluoro-3-nitrobenzene . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and its interactions with its targets .
Safety and Hazards
properties
IUPAC Name |
1-chloro-2,4-difluoro-3-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2ClF2NO2/c7-3-1-2-4(8)6(5(3)9)10(11)12/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHPIHTQPKGZTFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)[N+](=O)[O-])F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2ClF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00612566 | |
Record name | 1-Chloro-2,4-difluoro-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00612566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-2,4-difluoro-3-nitrobenzene | |
CAS RN |
1151767-58-6 | |
Record name | 1-Chloro-2,4-difluoro-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00612566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Chloro-2,4-difluoro-3-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.